ZED-1227

• CAS No.: 1542132-88-6
• Product Name: ZED-1227
• Molecular Formula: C26H36N6O6
• Molecular Weight: 528.61
• IUPAC Name: methyl (E,6S)-7-[[1-[2-(2-ethylbutylamino)-2-oxoethyl]-2-oxopyridin-3-yl]amino]-6-[(3-methylimidazole-4-carbonyl)amino]-7-oxohept-2-enoate
• Standard InChI: InChI=1S/C26H36N6O6/c1-5-18(6-2)14-28-22(33)16-32-13-9-11-20(26(32)37)30-24(35)19(10-7-8-12-23(34)38-4)29-25(36)21-15-27-17-31(21)3/h8-9,11-13,15,17-19H,5-7,10,14,16H2,1-4H3,(H,28,33)(H,29,36)(H,30,35)/b12-8+/t19-/m0/s1
• Standard InChIKey: VHGWUSABWIEXKQ-BEBFYNPSSA-N
• SMILES: CCC(CC)CNC(=O)CN1C=CC=C(C1=O)NC(=O)C(CCC=CC(=O)OC)NC(=O)C2=CN=CN2C
• Appearance: White to off-white solid powder.
• Description: ZED-1227 is a tissue transglutaminase (TGM2) inhibitor potentially for the treatment of celiac disease.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ZED-1227; ZED 1227; ZED1227
• PubChem Compound: 72950407
• Last Modified: Nov 11 2021